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Compound of Interest

Compound Name: Atarax

Cat. No.: B10761831

For Immediate Reference: Atarax (hydroxyzine) is not a DEA-controlled substance. However,
based on its toxicological properties, it may be classified as a hazardous waste under the
Resource Conservation and Recovery Act (RCRA). Therefore, it is imperative that Atarax and
any materials contaminated with it are disposed of following appropriate hazardous waste
procedures. Under no circumstances should Atarax be disposed of down the drain or in
regular trash without proper waste characterization.

This guide provides essential, step-by-step procedures for the safe and compliant disposal of
Atarax (hydroxyzine) for researchers, scientists, and drug development professionals.
Adherence to these protocols is critical for ensuring personnel safety, environmental protection,
and regulatory compliance.

Regulatory Framework

The disposal of pharmaceutical waste in a laboratory setting is primarily governed by the
Environmental Protection Agency (EPA) and, for controlled substances, the Drug Enforcement
Administration (DEA).[1][2] Since Atarax is not a controlled substance, DEA regulations do not
apply.[3][4][5] The primary regulation to consider is the Resource Conservation and Recovery
Act (RCRA), which governs the management of hazardous waste.[1][6]

Step-by-Step Disposal Protocol for Atarax

Step 1: Waste Characterization
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Before disposal, a formal hazardous waste determination must be made. While hydroxyzine is
not specifically a "P" or "U" listed hazardous waste under RCRA, it may exhibit hazardous
characteristics, particularly toxicity.[3][7] Safety Data Sheets (SDS) for hydroxyzine
hydrochloride indicate that it is harmful if swallowed and is a suspected reproductive toxin.

e Action: Unless your institution has performed a specific analysis to prove otherwise, it is best
practice to manage all Atarax waste as hazardous waste.

Step 2: Segregation

Proper segregation of waste is crucial to prevent chemical reactions and ensure proper
disposal.[6]

e Action:
o Do not mix Atarax waste with non-hazardous waste.

o Segregate Atarax waste from other types of chemical waste unless approved by your
institution's Environmental Health and Safety (EHS) department.

Step 3: Containerization
All hazardous waste must be collected in appropriate, clearly labeled containers.[6]
e Action:

o Use a dedicated, leak-proof waste container compatible with the chemical properties of
hydroxyzine.

o The container must be in good condition, with a secure, tight-fitting lid.

o For solid forms (tablets), a wide-mouth plastic or glass container is suitable. For solutions,
ensure the container is appropriate for liquids.

Step 4: Labeling

Accurate labeling is a key compliance requirement.
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e Action:

o

Label the container with the words "Hazardous Waste."

[¢]

Clearly identify the contents: "Atarax (Hydroxyzine) Waste."

[¢]

Include the full chemical name and any other components of the waste stream.
o Indicate the date when waste was first added to the container (accumulation start date).
Step 5: Accumulation and Storage

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)
within the laboratory.

e Action:

o Store the waste container at or near the point of generation.

o Keep the container closed at all times, except when adding waste.

o Ensure the storage area is secure and away from general laboratory traffic.
Step 6: Disposal

Hazardous waste must be disposed of through your institution's approved hazardous waste
management program.

e Action:
o Contact your EHS department to schedule a pickup for the full waste container.

o Do not attempt to dispose of the waste through a third-party vendor without institutional
approval.

o Maintain all records of waste disposal as required by your institution and regulatory
agencies.
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Handling Spills

In the event of a spill, follow these procedures:

Evacuate: If the spill is large, evacuate non-essential personnel from the area.[7]

o Contain: Contain the spill using appropriate absorbent materials. For solid spills, a damp
cloth or a filtered vacuum should be used to avoid dust generation.[7]

e Clean: Clean the spill area thoroughly.

» Dispose: All materials used for spill cleanup must be placed in the hazardous waste
container for Atarax.

» Report: Report the spill to your laboratory supervisor and EHS department.

Atarax Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Atarax
in a research environment.
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Atarax (Hydroxyzine) Disposal Workflow for Research Labs
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Caption: Atarax Disposal Workflow
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Quantitative Data Summary

No specific quantitative data sets for Atarax disposal were identified in the literature. However,
the key takeaway for laboratory personnel is the qualitative classification of the waste.

Parameter Classification/Procedure

DEA Controlled Substance No

RCRA Hazardous Waste Assumed "Yes" (Toxicity Characteristic)
Recommended Disposal Method Hazardous Waste Incineration
Prohibited Disposal Methods Drain, Regular Trash

Experimental Protocols

The standard operating procedure for the disposal of Atarax waste is a form of an
experimental protocol focused on safety and compliance. The detailed steps provided in this
document constitute the methodology for the safe handling and disposal of this chemical in a
laboratory setting. Always consult your institution's specific chemical hygiene plan and EHS
guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 7. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | US
EPA [epa.gov]

 To cite this document: BenchChem. [Proper Disposal of Atarax (Hydroxyzine) in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761831#atarax-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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